Cas no 2228194-30-5 (2,2-difluoro-2-(3-fluoro-2,6-dimethoxyphenyl)ethan-1-amine)

• Product Name: 2,2-difluoro-2-(3-fluoro-2,6-dimethoxyphenyl)ethan-1-amine
• CAS No: 2228194-30-5
• MF: C₁₀H₁₂F₃NO₂
• MW: 235.202993392944
• CID: 6378934
• PubChem ID: 165667384
• Update Time: 2025-06-30

2,2-difluoro-2-(3-fluoro-2,6-dimethoxyphenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-2-(3-fluoro-2,6-dimethoxyphenyl)ethan-1-amine
• EN300-1943192
• 2228194-30-5

• Inchi： 1S/C10H12F3NO2/c1-15-7-4-3-6(11)9(16-2)8(7)10(12,13)5-14/h3-4H,5,14H2,1-2H3
• InChI Key： QYQLVJQIAZDEDZ-UHFFFAOYSA-N
• SMILES： FC(CN)(C1C(=CC=C(C=1OC)F)OC)F

Computed Properties

• Exact Mass: 235.08201311g/mol
• Monoisotopic Mass: 235.08201311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 44.5Ų

Additional information on 2,2-difluoro-2-(3-fluoro-2,6-dimethoxyphenyl)ethan-1-amine

Introduction to 2,2-difluoro-2-(3-fluoro-2,6-dimethoxyphenyl)ethan-1-amine (CAS No. 2228194-30-5)

2,2-difluoro-2-(3-fluoro-2,6-dimethoxyphenyl)ethan-1-amine, identified by the CAS number 2228194-30-5, is a fluorinated aromatic amine with a unique structural framework that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of multiple fluorine atoms, which are strategically positioned to modulate electronic and steric properties, thereby influencing biological activity. The presence of both fluoro and methoxy substituents in the aromatic ring further enhances its potential as a pharmacophore, making it a promising candidate for drug discovery and development.

The molecular structure of 2,2-difluoro-2-(3-fluoro-2,6-dimethoxyphenyl)ethan-1-amine consists of a central ethylamine backbone substituted with a difluoromethyl group at the second carbon position. The aromatic moiety is derived from 3-fluoro-2,6-dimethoxybenzene, which introduces both electron-withdrawing and electron-donating effects through the fluoro and methoxy groups, respectively. This dual functionality allows for fine-tuning of the compound's interaction with biological targets, such as enzymes and receptors.

In recent years, the pharmaceutical industry has increasingly recognized the importance of fluorinated compounds due to their ability to improve metabolic stability, binding affinity, and oral bioavailability. The incorporation of fluorine atoms into drug candidates has been demonstrated to enhance their pharmacokinetic profiles significantly. For instance, fluoro-substituted amines are known to exhibit increased lipophilicity and reduced susceptibility to enzymatic degradation, which are critical factors in drug design.

Research studies have highlighted the potential of 2,2-difluoro-2-(3-fluoro-2,6-dimethoxyphenyl)ethan-1-amine as a versatile building block in medicinal chemistry. Its structural features make it an attractive scaffold for developing novel therapeutic agents targeting various diseases. One notable area of interest is its application in oncology research. Fluorinated aromatic amines have shown promise in inhibiting kinases and other enzymes involved in cancer cell proliferation. The specific arrangement of fluoro and methoxy groups in this compound may facilitate optimal binding to these targets while minimizing off-target effects.

Furthermore, advancements in computational chemistry have enabled researchers to predict the biological activity of 2,2-difluoro-2-(3-fluoro-2,6-dimethoxyphenyl)ethan-1-amine with greater accuracy. Molecular modeling techniques have been employed to explore its interactions with proteins and nucleic acids, providing insights into its mechanism of action. These studies have revealed that the compound exhibits high selectivity for certain biological pathways, making it a valuable candidate for further development.

The synthesis of CAS No. 2228194-30-5 involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Fluorination chemistry plays a pivotal role in constructing the desired molecular framework. Recent innovations in fluorination methods have improved the efficiency and scalability of producing such compounds, reducing costs and environmental impact.

Industrial applications of this compound extend beyond pharmaceuticals into agrochemicals and specialty chemicals. The unique properties of 2,2-difluoro-2-(3-fluoro-2,6-dimethoxyphenyl)ethan-1-amine make it suitable for developing advanced materials with enhanced durability and functionality. For example, its incorporation into polymer matrices can improve thermal stability and chemical resistance.

The regulatory landscape for fluorinated compounds is evolving rapidly as new safety data emerges. Regulatory agencies are increasingly focused on assessing the environmental impact of these substances due to their persistence in ecosystems. Manufacturers must adhere to stringent guidelines to ensure safe handling and disposal while maintaining high-quality standards for their products.

Future research directions for CAS No 2228194-30-5 include exploring its potential in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. Preliminary studies suggest that fluoro-substituted amines may modulate neurotransmitter activity by interacting with specific receptors in the brain. Further investigation is warranted to validate these findings and pave the way for new therapeutic strategies.

In conclusion, 2, 2-difluoro- Difluoromethyl-Difluoromethyl_{3-fluor-o-o->dimethoxystyrene>ethylamine> (CAS No.
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